Cas no 84306-88-7 (Dihydropentagynine)

• Product Name: Dihydropentagynine
• CAS No: 84306-88-7
• MF: C₂₃H₃₇NO₅
• MW: 407.543587446213
• CID: 6768299
• Update Time: 2024-03-03

Dihydropentagynine Chemical and Physical Properties

Names and Identifiers

• Dihydropentagynine

• Inchi： 1S/C23H37NO5/c1-5-24-10-21(2)7-6-14(25)23-12-8-11-13(28-3)9-22(27,15(12)17(11)26)16(20(23)24)18(29-4)19(21)23/h11-20,25-27H,5-10H2,1-4H3/t11-,12-,13+,14-,15-,16-,17-,18-,19+,20+,21-,22-,23-/m1/s1
• InChI Key： MAFISJYAUUZDMK-GYXKTGJPSA-N
• SMILES： [C@H]12[C@]3(O)[C@@H]4[C@@H](C[C@@H]([C@H]4O)[C@@H](OC)C3)[C@@]34[C@H]1N(CC)C[C@](CC[C@H]3O)(C)[C@@H]4[C@@H]2OC

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• XLogP3: 0.358

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aconitane-type diterpenoid alkaloids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Aconitane-type diterpenoid alkaloids